Cas no 1491844-89-3 ((2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine
• CAS No: 1491844-89-3
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5160937
• PubChem ID: 66159288
• Update Time: 2025-06-09

(2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-5-chloro-N-(2-ethoxyethyl)-
• (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine

• Inchi： 1S/C11H15BrClNO/c1-2-15-6-5-14-8-9-7-10(13)3-4-11(9)12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： BCBAMDYNCBWJOT-UHFFFAOYSA-N
• SMILES： C1(CNCCOCC)=CC(Cl)=CC=C1Br

Additional information on (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine

Comprehensive Overview of (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine (CAS No. 1491844-89-3)

(2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine (CAS No. 1491844-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-chlorophenyl and ethoxyethylamine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural features, which enable interactions with various biological targets.

The growing demand for halogenated aromatic amines in drug discovery has placed (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine at the forefront of modern synthetic chemistry. Its CAS No. 1491844-89-3 is frequently searched in academic databases, reflecting its relevance in developing small-molecule inhibitors and ligands for receptor studies. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they are often used to train machine learning models for molecular property prediction.

One of the key advantages of (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine lies in its structural modularity. The presence of both bromo and chloro substituents on the phenyl ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the ethoxyethylamine moiety enhances solubility and bioavailability, making it a valuable scaffold for medicinal chemistry applications.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for CAS No. 1491844-89-3 to minimize environmental impact. Questions like "How to optimize the synthesis of (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine?" or "What are the alternative solvents for this reaction?" are commonly searched, reflecting the industry's shift toward eco-friendly processes. Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening platforms.

The analytical characterization of (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of pharmaceutical intermediates. With the rise of blockchain in supply chain management, there is also increasing interest in tracking the provenance of such specialty chemicals to ensure quality and compliance.

Future research directions for CAS No. 1491844-89-3 may include its integration into peptide conjugates or nanoparticle-based delivery systems, addressing current challenges in targeted therapy. As the scientific community continues to explore its potential, (2-bromo-5-chlorophenyl)methyl(2-ethoxyethyl)amine remains a compound of significant interest, bridging the gap between chemical synthesis and biological applications.